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Compound of Interest

Compound Name: 2'-Aminoacetophenone

Cat. No.: B046740 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2'-Aminoacetophenone

Introduction

2'-Aminoacetophenone (CAS No. 551-93-9), also known as 2-Acetylaniline, is an aromatic

ketone widely utilized as a laboratory chemical and an intermediate in the manufacturing of

pharmaceuticals and other substances.[1][2] Its characteristic grape-like odor is of diagnostic

importance in detecting Pseudomonas aeruginosa growth.[3][4] Given its applications, a

thorough understanding of its safety profile and handling requirements is paramount for

researchers, scientists, and drug development professionals to ensure personnel safety and

procedural integrity. This guide provides a comprehensive overview of the hazards, safety

precautions, and emergency procedures associated with 2'-Aminoacetophenone.

Hazard Identification and Classification
2'-Aminoacetophenone is classified as a hazardous chemical. The primary hazards are

irritation to the skin, eyes, and respiratory system.[5] The Globally Harmonized System (GHS)

classification provides a standardized framework for understanding these risks.

Data Presentation: GHS Hazard Classification
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Category Classification
Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

Category 2

H315: Causes

skin irritation.[1]

[6]

Warning[1][6]

GHS07

(Exclamation

Mark)[7]

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes

serious eye

irritation.[1][6]

Warning[1][6]

GHS07

(Exclamation

Mark)[7]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May

cause respiratory

irritation.[1][6]

Warning[1][6]

GHS07

(Exclamation

Mark)[7]

Acute Toxicity

(Oral)
Category 4

H302: Harmful if

swallowed.[5][8]
Warning[8]

GHS07

(Exclamation

Mark)

Precautionary Statements (P-phrases):

To mitigate the identified hazards, the following precautionary measures are essential:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][6]

P264: Wash skin thoroughly after handling.[2][6]

P271: Use only outdoors or in a well-ventilated area.[2][6]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][7]

P405: Store locked up.[1]
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P501: Dispose of contents/container in accordance with local regulations.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2'-Aminoacetophenone is crucial for

safe handling and storage.

Data Presentation: Physical and Chemical Properties

Property Value

Molecular Formula C8H9NO[5][6]

Molecular Weight 135.16 g/mol [6]

Appearance
Clear, viscous liquid; Dark yellow to dark brown.

[5][6][7]

Odor Grape-like, sweet.[3]

Melting Point 20 °C / 68 °F[5]

Boiling Point 85 - 90 °C at 0.5 - 0.7 hPa[6]

Flash Point 112 - 113 °C / 233.6 - 235.4 °F (closed cup)[5]

Density 1.112 g/mL at 25 °C

Refractive Index n20/D 1.614

Storage Temperature Recommended: 2 - 8 °C (Refrigerated).[6][9]

Safe Handling and Storage
Handling Protocols:

Work in a well-ventilated area, preferably under a chemical fume hood, to prevent vapor

formation.[2][10]

Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[6][7]

Wash hands thoroughly before breaks and at the end of the workday.[2][6]
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Use appropriate personal protective equipment (PPE) as detailed in Section 4.[9]

Keep away from heat, sparks, and flame.[9]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep the container tightly closed to prevent exposure to air and moisture.[5][6][7]

Refrigerated storage (2-8°C) is recommended.[6][9]

Store away from incompatible materials.[5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical to minimize exposure.

Data Presentation: Exposure Controls & Personal Protective Equipment
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Control Type Specification

Engineering Controls

Facilities should be equipped with an eyewash

station and a safety shower.[9] Use adequate

ventilation to keep airborne concentrations low.

[9]

Eye/Face Protection

Wear chemical safety goggles with side-shields

conforming to EN166 (EU) or NIOSH (US)

standards.[5][6]

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves prior to use and

dispose of contaminated gloves properly.[6]

Wear appropriate protective clothing or a lab

coat to prevent skin exposure.[5][7]

Respiratory Protection

Under normal use with adequate ventilation, no

respiratory protection is needed.[5] If ventilation

is inadequate or risk assessment indicates a

need, use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges.[6]

Mandatory Visualization: PPE Selection Workflow
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Task Assessment

Engineering & Administrative Controls

Required Personal Protective Equipment (PPE)

Handling 2'-Aminoacetophenone

Is the work area well-ventilated?
(e.g., Fume Hood)

Standard PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

  Yes

Enhanced PPE:
- Standard PPE PLUS
- Approved Respirator
(e.g., ABEK cartridge)

  No / Risk of Aerosolization
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Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Give artificial respiration if not breathing

1. Remove contaminated clothing
2. Wash with soap and plenty of water

1. Rinse with water for 15+ mins
2. Remove contact lenses if possible

1. Rinse mouth with water
2. DO NOT induce vomiting

Consult a Physician
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Spill Detected

Evacuate Non-Essential Personnel
Ensure Area is Ventilated

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into Closed Container
Label as Hazardous Waste

Dispose of Waste
(Follow local regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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